Cas no 1694545-00-0 (4-amino-1-(pentan-3-yl)-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-(pentan-3-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1694545-00-0
• MF: C₉H₁₆N₄O
• MW: 196.249541282654
• CID: 6064860
• PubChem ID: 107345237
• Update Time: 2024-01-13

4-amino-1-(pentan-3-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(pentan-3-yl)-1H-pyrazole-3-carboxamide
• 1694545-00-0
• EN300-1105842

• Inchi： 1S/C9H16N4O/c1-3-6(4-2)13-5-7(10)8(12-13)9(11)14/h5-6H,3-4,10H2,1-2H3,(H2,11,14)
• InChI Key： MKPOYVHCLVXWCF-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CN(C(CC)CC)N=1)N)N

Computed Properties

• Exact Mass: 196.13241115g/mol
• Monoisotopic Mass: 196.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides